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Compound of Interest

Compound Name: G418

Cat. No.: B1195528 Get Quote

Technical Support Center: G418 Selection
This technical support center provides troubleshooting guidance and frequently asked

questions to address common issues encountered during G418 selection for the generation of

stable cell lines.

Troubleshooting Guide: No Resistant Colonies After
G418 Selection
Experiencing a lack of resistant colonies after G418 selection is a common issue. This guide

provides a systematic approach to identify and resolve the potential causes.

Question: I have completed my G418 selection, but I don't see any resistant colonies. What

could be the problem?

Answer: Several factors can contribute to the failure of G418 selection. Below is a step-by-step

troubleshooting workflow to help you identify the issue.

G418 Selection Troubleshooting Workflow
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Initial Checks

G418 Concentration Issues

Transfection & Expression Issues Cell Culture Condition Issues

No Resistant Colonies Observed

Was a G418 Kill Curve Performed?

G418 Inactive/Degraded

Neo Resistance Gene Not Expressed Poor Cell Health

Was Transfection Efficiency Confirmed?

Yes

G418 Concentration Too High

No

Low Transfection Efficiency

No/Low

Cell Density Too High/Low

Yes

Action: Perform a Kill CurveAction: Use New/Verified G418 Stock

Action: Optimize Transfection Protocol Action: Verify Vector Integrity & Promoter Action: Optimize Seeding Density Action: Ensure Healthy Culture Pre-Selection
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G418-Sensitive Cell

G418-Resistant Cell

G418 Ribosomebinds to Protein Synthesisinhibits Cell Deathleads to

G418

Aminoglycoside
Phosphotransferasesubstrate for

neo Gene
expresses

Inactive G418phosphorylates Ribosomecannot bind to Protein Synthesisproceeds Cell Survivalleads to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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